Cas no 1538361-61-3 (Methyl 2-(5-bromo-2-fluorophenyl)propanoate)
Methyl 2-(5-bromo-2-fluorophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL21096066
- AKOS018300487
- methyl 2-(5-bromo-2-fluorophenyl)propanoate
- CS-0274789
- methyl2-(5-bromo-2-fluorophenyl)propanoate
- EN300-1138134
- 1538361-61-3
- Benzeneacetic acid, 5-bromo-2-fluoro-α-methyl-, methyl ester
- Methyl 2-(5-bromo-2-fluorophenyl)propanoate
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- Inchi: 1S/C10H10BrFO2/c1-6(10(13)14-2)8-5-7(11)3-4-9(8)12/h3-6H,1-2H3
- InChI Key: IDIXJTOBMZSHIV-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)C(C(=O)OC)C)F
Computed Properties
- Exact Mass: 259.98482g/mol
- Monoisotopic Mass: 259.98482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.451±0.06 g/cm3(Predicted)
- Boiling Point: 264.2±25.0 °C(Predicted)
Methyl 2-(5-bromo-2-fluorophenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1138134-1.0g |
methyl 2-(5-bromo-2-fluorophenyl)propanoate |
1538361-61-3 | 1g |
$0.0 | 2023-06-09 | ||
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methyl 2-(5-bromo-2-fluorophenyl)propanoate |
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| Enamine | EN300-1138134-0.1g |
methyl 2-(5-bromo-2-fluorophenyl)propanoate |
1538361-61-3 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1138134-0.25g |
methyl 2-(5-bromo-2-fluorophenyl)propanoate |
1538361-61-3 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1138134-0.5g |
methyl 2-(5-bromo-2-fluorophenyl)propanoate |
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$739.0 | 2023-10-26 | |
| Enamine | EN300-1138134-1g |
methyl 2-(5-bromo-2-fluorophenyl)propanoate |
1538361-61-3 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1138134-2.5g |
methyl 2-(5-bromo-2-fluorophenyl)propanoate |
1538361-61-3 | 95% | 2.5g |
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| Enamine | EN300-1138134-5g |
methyl 2-(5-bromo-2-fluorophenyl)propanoate |
1538361-61-3 | 95% | 5g |
$2235.0 | 2023-10-26 | |
| Enamine | EN300-1138134-10g |
methyl 2-(5-bromo-2-fluorophenyl)propanoate |
1538361-61-3 | 95% | 10g |
$3315.0 | 2023-10-26 |
Methyl 2-(5-bromo-2-fluorophenyl)propanoate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on Methyl 2-(5-bromo-2-fluorophenyl)propanoate
Comprehensive Overview of Methyl 2-(5-bromo-2-fluorophenyl)propanoate (CAS No. 1538361-61-3)
Methyl 2-(5-bromo-2-fluorophenyl)propanoate (CAS No. 1538361-61-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a 5-bromo-2-fluorophenyl moiety, is a key intermediate in synthesizing bioactive molecules. Its unique structural attributes, including the bromine and fluorine substituents, enhance its reactivity and selectivity in cross-coupling reactions, making it invaluable for drug discovery and material science applications.
The growing demand for halogenated aromatic compounds like Methyl 2-(5-bromo-2-fluorophenyl)propanoate stems from their role in developing targeted therapies and sustainable agrochemicals. Researchers frequently search for "CAS 1538361-61-3 suppliers" or "synthesis of bromo-fluorophenyl esters," reflecting its industrial relevance. The compound’s ester group also enables facile derivatization, aligning with trends in green chemistry and atom-efficient synthesis.
Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the purity of Methyl 2-(5-bromo-2-fluorophenyl)propanoate. Its molecular weight (261.09 g/mol) and logP values are critical for pharmacokinetic studies, addressing common queries like "1538361-61-3 solubility" or "bioavailability of fluorophenyl derivatives." These properties make it a candidate for optimizing drug delivery systems.
In the context of AI-driven drug design, CAS 1538361-61-3 is often explored for its scaffold potential in machine learning-based molecular modeling. Searches for "buy Methyl 2-(5-bromo-2-fluorophenyl)propanoate" correlate with its use in high-throughput screening. The compound’s thermal stability and compatibility with photoredox catalysis further expand its utility in innovative synthetic routes.
Regulatory compliance for Methyl 2-(5-bromo-2-fluorophenyl)propanoate adheres to REACH and FDA guidelines, ensuring safe handling in laboratories. FAQs like "1538361-61-3 safety data sheet" highlight user concerns about storage conditions and waste disposal. As industries prioritize eco-friendly intermediates, this compound’s low toxicity profile positions it as a sustainable choice.
Future research on CAS No. 1538361-61-3 may focus on its catalytic applications and role in heterocycle formation, addressing trending topics like "fluorinated building blocks in medicinal chemistry." Its integration into flow chemistry systems and continuous manufacturing processes underscores its adaptability to modern industrial automation trends.
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